Cas no 900711-15-1 (N-3-(Acetylamino)phenyl-3-chloropropanamide)

• Product Name: N-3-(Acetylamino)phenyl-3-chloropropanamide
• CAS No: 900711-15-1
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• MDL: MFCD01213667
• CID: 874069
• PubChem ID: 24706027
• Update Time: 2025-10-14

N-3-(Acetylamino)phenyl-3-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetamidophenyl)-3-chloropropanamide
• N-[3-(Acetylamino)phenyl]-3-chloropropanamide
• MFCD01213667
• AKOS000190141
• FT-0684064
• 900711-15-1
• LS-05211
• 3-chloro-N-(3-acetamidophenyl)propanamide
• DTXSID70640917
• CS-0321924
• ALBB-016612
• STL261824
• G28229
• propanamide, N-[3-(acetylamino)phenyl]-3-chloro-
• N-3-(Acetylamino)phenyl-3-chloropropanamide

• MDL： MFCD01213667
• Inchi： 1S/C11H13ClN2O2/c1-8(15)13-9-3-2-4-10(7-9)14-11(16)5-6-12/h2-4,7H,5-6H2,1H3,(H,13,15)(H,14,16)
• InChI Key： MJCVFZHCOZFNQX-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=C(C=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 240.06700
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.311
• Boiling Point: 515.5°C at 760 mmHg
• Flash Point: 265.6°C
• Refractive Index: 1.617
• PSA: 58.20000
• LogP: 2.35840

N-3-(Acetylamino)phenyl-3-chloropropanamide Security Information

• HazardClass：IRRITANT

Additional information on N-3-(Acetylamino)phenyl-3-chloropropanamide

Introduction to N-3-(Acetylamino)phenyl-3-chloropropanamide (CAS No. 900711-15-1)

N-3-(Acetylamino)phenyl-3-chloropropanamide, a compound with the chemical formula C₁₀H₁₂ClNO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in drug development and its unique structural properties. The CAS number 900711-15-1 provides a unique identifier for this substance, facilitating its recognition and study in various scientific contexts.

The name N-3-(Acetylamino)phenyl-3-chloropropanamide itself reveals much about its chemical nature. The presence of an acetylamino group and a chloropropanamide moiety suggests that this compound may exhibit interesting reactivity and biological activity. Such structural features are often exploited in the design of pharmaceutical agents, where specific functional groups can modulate the drug's interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. N-3-(Acetylamino)phenyl-3-chloropropanamide fits into this category, as its structure allows for modifications that could enhance its pharmacological properties. Researchers have been exploring derivatives of this compound to identify potential leads for treating various diseases.

One of the most compelling aspects of N-3-(Acetylamino)phenyl-3-chloropropanamide is its versatility in chemical synthesis. The combination of an aromatic ring, an acetylamino group, and a chlorinated propanamide provides multiple sites for functionalization. This flexibility has enabled scientists to create a range of analogs with different pharmacological profiles. For instance, modifications at the aromatic ring or the chloropropanamide moiety can alter the compound's solubility, bioavailability, and target specificity.

The acetylamino group is particularly noteworthy, as it is a common pharmacophore in many active pharmaceutical ingredients (APIs). This group can participate in hydrogen bonding interactions, making it valuable for designing molecules that bind tightly to biological targets. Additionally, the presence of a chlorine atom in the chloropropanamide moiety can introduce electronic and steric effects that influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of understanding the structural features of molecules like N-3-(Acetylamino)phenyl-3-chloropropanamide in drug design. Computational methods, such as molecular docking and quantum mechanics simulations, have been employed to predict how this compound might interact with biological targets. These studies have provided valuable insights into its potential applications in medicine.

In particular, researchers have been investigating the compound's potential as an intermediate in the synthesis of more complex pharmaceuticals. The ease with which N-3-(Acetylamino)phenyl-3-chloropropanamide can be modified makes it an attractive starting point for generating libraries of compounds for high-throughput screening. This approach has been successful in identifying novel bioactive molecules with therapeutic potential.

The chloropropanamide moiety has also been studied for its role in modulating biological activity. Chlorine atoms are known to be important pharmacophores, influencing both the electronic properties and metabolic stability of drugs. By incorporating a chlorine atom into the propanamide group, researchers can fine-tune the compound's interactions with biological targets, potentially leading to improved efficacy and reduced side effects.

Another area of interest is the use of N-3-(Acetylamino)phenyl-3-chloropropanamide in combination therapies. The ability to design molecules with multiple functional groups allows for the creation of agents that can target different pathways simultaneously. This approach has shown promise in treating complex diseases where multiple mechanisms are involved.

The synthesis of N-3-(Acetylamino)phenyl-3-chloropropanamide involves several key steps that highlight its synthetic utility. The reaction typically begins with the formation of an amide bond between an acetyl chloride derivative and an amine-containing precursor. Subsequent functionalization at the propanamide group introduces the chlorine atom, completing the structure. This synthetic route is straightforward and scalable, making it suitable for industrial production.

One notable aspect of this synthesis is the use of green chemistry principles to minimize waste and improve efficiency. Researchers have explored catalytic methods and solvent-free reactions to enhance sustainability. These efforts align with broader trends in pharmaceutical manufacturing aimed at reducing environmental impact while maintaining high yields and purity.

The pharmacological evaluation of N-3-(Acetylamino)phenyl-3-chloropropanamide has revealed several interesting properties. In vitro studies have shown that derivatives of this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions suggest potential therapeutic applications in areas such as inflammation, cancer, and neurodegenerative disorders.

For example, some derivatives have demonstrated inhibitory activity against enzymes like kinases and proteases, which are often overactive in diseased states. By modulating these enzymes' activity, N-3-(Acetylamino)phenyl-3-chloropropanamide-based compounds could help restore normal cellular function. Additionally, their ability to cross cell membranes makes them promising candidates for oral administration.

The drug discovery process typically involves several stages before a compound reaches clinical use. After initial screening for bioactivity, promising candidates undergo further testing to assess their safety and efficacy. Preclinical studies in cell cultures and animal models provide valuable data on how N-3-(Acetylamino)phenyl-3-chloropropanamide-based drugs might behave in vivo.

If these studies are successful, human clinical trials would be conducted to evaluate their therapeutic benefits further. Each stage involves careful analysis to ensure that any potential risks are minimized while maximizing therapeutic outcomes. The rigorous process underscores the importance of compounds like N-3-(Acetylamino)phenyl-3-chloropropanamide in advancing medical treatments.

The structural diversity offered by N-3-(Acetylamino)phenyl-3-chloropropanamide makes it a valuable tool for medicinal chemists seeking new drug candidates. By systematically modifying its structure, researchers can explore different pharmacological profiles without starting from scratch each time. This approach accelerates drug discovery by leveraging known molecular frameworks.

In conclusion, N-3-(Acetylamino)phenyl-3-chloropropanamide (CAS No. 900711-15-1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it suitable for designing molecules with diverse biological activities, while its synthetic accessibility allows for efficient production at scale.

Ongoing research continues to uncover new applications for this compound and its derivatives across various therapeutic areas. As our understanding of disease mechanisms grows more sophisticated, compounds like N-3-(Acetylamino)phenyl-3-chloropropanamide will play an increasingly important role in developing innovative treatments that improve human health.